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Compound Name:
enoate

cat. No.: B1608715

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Ethyl 2-cyano-3-methylhex-2-
enoate, a valuable intermediate in organic synthesis, particularly in the development of
pharmaceutical compounds. This document outlines its chemical properties, synthesis, and key
experimental data, presented for practical application in a research and development setting.

Chemical Identity and Properties

Ethyl 2-cyano-3-methylhex-2-enoate is a functionalized a,B3-unsaturated ester. Its structure
incorporates a nitrile and an ester group, making it a versatile building block for the synthesis of
more complex molecules. The IUPAC name for this compound is ethyl (2E)-2-cyano-3-
methylhex-2-enoate.[1]

Table 1: Chemical and Physical Properties
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Property Value Source

ethyl (E)-2-cyano-3-methylhex-

IUPAC Name PubChem[1]
2-enoate
Molecular Formula C10H1sNO2 PubChem[1]
Molecular Weight 181.23 g/mol PubChem[1]
CAS Number 759-54-6 PubChem[1]
, CCCI/C(=C(\C#N)/C(=O)occC)/
Canonical SMILES c PubChem[1]

INChl=1S/C10H15NO2/c1-4-6-
InChl 8(3)9(7-11)10(12)13-5-2/h4- PubChem[1]
6H2,1-3H3/b9-8+

Computed XLogP3 2.8 PubChem[1]
Stereochemistry Achiral GSRS[2]
Synthesis

The primary route for the synthesis of Ethyl 2-cyano-3-methylhex-2-enoate is the
Knoevenagel condensation. This reaction involves the condensation of a ketone, in this case,
2-pentanone, with an active methylene compound, ethyl cyanoacetate, in the presence of a
basic catalyst.

General Experimental Protocol: Knoevenagel
Condensation

The following is a representative experimental protocol for the synthesis of ethyl 2-cyano-3-
alkyl-2-enoates via Knoevenagel condensation. This can be adapted for the specific synthesis
of Ethyl 2-cyano-3-methylhex-2-enoate.

Materials:

e 2-Pentanone
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Ethyl cyanoacetate

Piperidine (or another suitable basic catalyst)

Acetic Acid (co-catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)
Dean-Stark apparatus

Standard laboratory glassware

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
2-pentanone (1.0 eq), ethyl cyanoacetate (1.0 eq), and toluene.

Add a catalytic amount of piperidine (e.g., 0.1 eq) and a co-catalytic amount of acetic acid
(e.g., 0.1 eq).

Heat the reaction mixture to reflux. Water formed during the reaction is removed
azeotropically using the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials
are consumed.

After completion, cool the reaction mixture to room temperature.

Wash the organic layer with water, followed by a saturated sodium bicarbonate solution, and
finally with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.
Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to yield Ethyl 2-
cyano-3-methylhex-2-enoate.
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Spectroscopic Data

The characterization of Ethyl 2-cyano-3-methylhex-2-enoate is typically performed using
various spectroscopic techniques. While specific spectral data from experimental work is not
readily available in public databases, the following table indicates the types of analyses that
have been performed on the closely related compound, ethyl 2-cyano-3-methylhexanoate.[3]

Table 2: Available Spectroscopic Data for Structural Analogues

Spectroscopic Technique Availability Source

Data available for ethyl 2-
13C NMR Spectra PubChem|[3]
cyano-3-methylhexanoate

Data available for ethyl 2-
FTIR Spectra PubChem][3]
cyano-3-methylhexanoate

Data available for ethyl 2-
Raman Spectra PubChem][3]
cyano-3-methylhexanoate

Applications in Drug Development

Ethyl 2-cyano-3-methylhex-2-enoate and its derivatives are valuable intermediates in the
synthesis of pharmaceuticals. Notably, structural analogues are utilized in the synthesis of y-
amino acids, which are important for the management of neuropathic pain. The presence of the
cyano and ester functionalities allows for a variety of chemical transformations to build more
complex and biologically active molecules.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of Ethyl 2-cyano-3-
methylhex-2-enoate via the Knoevenagel condensation.
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2-Pentanone + Knoevenagel Condensation
Ethyl Cyanoacetate (Toluene, Piperidine/Acetic Acid, Reflux)
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Chemical Reactivity & Versatility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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